4-Amino-1-methylpyrrolidin-2-one hydrochloride
Overview
Description
4-Amino-1-methylpyrrolidin-2-one hydrochloride is a chemical compound . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The empirical formula is C5H10N2O and the molecular weight is 114.15 .
Molecular Structure Analysis
The SMILES string for this compound is CN1CC(CC1=O)N . The InChI is 1S/C5H10N2O/c1-7-3-4(6)2-5(7)8/h4H,2-3,6H2,1H3 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 150.61 . It is a solid substance . The storage temperature is at room temperature .Scientific Research Applications
Organocatalysis in Asymmetric Michael Additions
Homochiral methyl 4-aminopyrrolidine-2-carboxylates, closely related to 4-Amino-1-methylpyrrolidin-2-one hydrochloride, are used in asymmetric (3 + 2) cycloadditions between azomethine ylides and nitroalkenes. These compounds act as catalysts in asymmetric Michael additions of ketones to nitroalkenes, offering a way to modulate asymmetric quimioselective aldol and conjugate addition reactions (Ruiz-Olalla, Retamosa, & Cossío, 2015).
Neuroprotective Applications
Aminopyrrolidine-2R,4R-dicarboxylated, a derivative of this compound, has been identified as a potent agonist of metabotropic glutamate (mGlu) receptor subtypes mGlu2 and mGlu3. This compound demonstrates neuroprotective properties against excitotoxic neuronal degeneration, suggesting potential applications in neuroprotection and as a therapeutic agent for neurological disorders (Battaglia et al., 1998).
Antagonism of NMDA Receptors
3-Amino-1-hydroxypyrrolid-2-one (HA-966), related to this compound, is known for its action as an excitatory amino acid antagonist at the N-methyl-D-aspartate (NMDA) receptor subtype. It selectively interacts with the glycine modulatory site present within the NMDA receptor complex, which has implications for the development of therapeutic agents targeting NMDA receptors (Foster & Kemp, 1989).
Synthesis and Antibacterial Properties
This compound derivatives have been utilized in the synthesis of antibacterial agents. For instance, derivatives such as 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid hydrochloride exhibit potent antibacterial activity, indicating their potential use in the development of new antibiotics (Rosen et al., 1988).
Application in Synthesis of Enantiomerically Enriched Compounds
The compound has been used in the synthesis of enantiomerically enriched 4-phenylpyrrolidin-2-one, demonstrating its utility in creating cyclic analogues of γ-aminobutyric acid (GABA) derivatives. This highlights its importance in asymmetric synthesis and the production of biologically active compounds (Koszelewski et al., 2009).
Corrosion Inhibition Properties
This compound derivatives have been studied for their corrosion inhibition properties. They are effective in inhibiting mild steel corrosion in acidic environments, which could have practical applications in industrial processes such as pickling in steel manufacturing (John et al., 2017).
Safety and Hazards
The safety information for 4-Amino-1-methylpyrrolidin-2-one hydrochloride indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and storing in a well-ventilated place .
properties
IUPAC Name |
4-amino-1-methylpyrrolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O.ClH/c1-7-3-4(6)2-5(7)8;/h4H,2-3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGUXWEHRQIGWMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
933744-16-2, 1228838-07-0 |
Source
|
| Record name | 4-Amino-1-methyl-2-pyrrolidinone hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-amino-1-methylpyrrolidin-2-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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